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Compound of Interest

Compound Name: Etisazole

Cat. No.: B1671704 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Etisazole (CAS Number: 7716-60-1) was

publicly available at the time of this writing. The following safety and handling information is

based on general laboratory best practices and data from structurally similar benzisothiazole

compounds. It is imperative to conduct a thorough risk assessment before handling this

chemical and to consult with your institution's Environmental Health and Safety (EHS)

department.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Etisazole. The procedural, step-by-step

guidance is designed to answer specific operational questions and build trust by providing

value beyond the product itself.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure to

Etisazole. The following table summarizes the recommended PPE for various laboratory

operations involving this compound.
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Operation Required PPE Specifications

General Handling (Weighing,

preparing solutions)

Lab coat, Safety goggles,

Nitrile gloves

Standard laboratory coat.

Goggles should provide splash

protection.[1][2][3] At least two

pairs of disposable nitrile

gloves are recommended.[4][5]

Procedures with High Splash

Potential

Face shield (in addition to

goggles), Chemical-resistant

apron

A full face shield should be

worn over safety goggles.[1][2]

[3] An apron will provide an

additional layer of protection

for the torso.

Handling Powders (if

applicable)
Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator is

recommended.[2]

Cleaning and Decontamination
Heavy-duty gloves, Chemical-

resistant boots/shoe covers

Thicker, reusable gloves

should be worn for cleaning

spills. Protective footwear to

prevent contamination.

Note: Always inspect PPE for integrity before use and replace it if damaged.[6] Contaminated

PPE should be disposed of as hazardous waste.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining a safe laboratory environment when

working with Etisazole.

Handling:

Engineering Controls: All work with Etisazole should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6][7]

Personal Hygiene: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in areas where Etisazole is handled.[6] Wash hands thoroughly after handling.[6]
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Spill Management: In the event of a spill, evacuate the area and prevent others from

entering. Wear appropriate PPE and contain the spill using absorbent materials. Collect the

spilled material and contaminated absorbents into a sealed, labeled container for proper

disposal.

Storage:

Container: Store Etisazole in a tightly closed, properly labeled container.[8]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials.[8]

Segregation: Store separately from strong oxidizing agents, acids, and bases.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to Etisazole.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing and

shoes. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.
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Disposal Plan
All waste containing Etisazole must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[9][10][11]

Waste Segregation and Collection:

Collect all solid and liquid waste containing Etisazole in separate, clearly labeled, and leak-

proof containers.[11][12]

Label containers with the words "Hazardous Waste" and the full chemical name "Etisazole".

[9]

Store waste containers in a designated, secure area away from general laboratory traffic.

Disposal Procedure:

Contact EHS: Arrange for a pickup of the hazardous waste through your institution's

Environmental Health and Safety department.

Documentation: Complete all required hazardous waste disposal forms accurately.[9]

Packaging: Ensure all waste containers are securely sealed before pickup.

Empty Container Disposal:

Triple-rinse empty containers with a suitable solvent.

Collect the rinsate as hazardous waste.[13]

Deface the original label on the empty container before disposing of it in the regular trash or

recycling, as permitted by your institution.[13]

Quantitative Data Summary
The following table summarizes available quantitative data for Etisazole.
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Property Value Source

Molecular Formula C₉H₁₀N₂S PubChem

Molecular Weight 178.26 g/mol PubChem

CAS Number 7716-60-1 PubChem

No specific toxicological data (e.g., LD50, LC50) or occupational exposure limits for Etisazole
were found in the available resources. For benzisothiazole derivatives, some data suggests

potential for skin sensitization and irritation.[14][15][16]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for safely handling Etisazole in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1671704#personal-protective-equipment-for-
handling-etisazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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